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  4. [1aR,2R,4R,6R,7R,8S,9S,9aR,11S,12S,12aR,12bR,(+)]-Tetradecahydro-1aβ,5,5,8,11α-pentamethyl-7,9a-epox
[1aR,2R,4R,6R,7R,8S,9S,9aR,11S,12S,12aR,12bR,(+)]-Tetradecahydro-1aβ,5,5,8,11α-pentamethyl-7,9a-epox [1aR,2R,4R,6R,7R,8S,9S,9aR,11S,12S,12aR,12bR,(+)]-Tetradecahydro-1aβ,5,5,8,11α-pentamethyl-7,9a-epox
Brand Name: Vulcanchem
CAS No.: 100288-18-4
VCID: VC0009884
InChI: InChI=1S/C40H48O12/c1-21-20-40-30(31(21)49-36(44)26-15-11-9-12-16-26)34-39(8,52-34)29(47-24(4)42)19-28(46-23(3)41)38(6,7)35(50-37(45)27-17-13-10-14-18-27)32(51-40)22(2)33(40)48-25(5)43/h9-18,21-22,28-35H,19-20H2,1-8H3/t21-,22-,28+,29+,30+,31-,32+,33-,34+,35-,39+,40+/m0/s1
SMILES: CC1CC23C(C1OC(=O)C4=CC=CC=C4)C5C(O5)(C(CC(C(C(C(O2)C(C3OC(=O)C)C)OC(=O)C6=CC=CC=C6)(C)C)OC(=O)C)OC(=O)C)C
Molecular Formula: C40H48O12
Molecular Weight: 720.812

[1aR,2R,4R,6R,7R,8S,9S,9aR,11S,12S,12aR,12bR,(+)]-Tetradecahydro-1aβ,5,5,8,11α-pentamethyl-7,9a-epox

CAS No.: 100288-18-4

Main Products

VCID: VC0009884

Molecular Formula: C40H48O12

Molecular Weight: 720.812

[1aR,2R,4R,6R,7R,8S,9S,9aR,11S,12S,12aR,12bR,(+)]-Tetradecahydro-1aβ,5,5,8,11α-pentamethyl-7,9a-epox - 100288-18-4

CAS No. 100288-18-4
Product Name [1aR,2R,4R,6R,7R,8S,9S,9aR,11S,12S,12aR,12bR,(+)]-Tetradecahydro-1aβ,5,5,8,11α-pentamethyl-7,9a-epox
Molecular Formula C40H48O12
Molecular Weight 720.812
Standard InChI InChI=1S/C40H48O12/c1-21-20-40-30(31(21)49-36(44)26-15-11-9-12-16-26)34-39(8,52-34)29(47-24(4)42)19-28(46-23(3)41)38(6,7)35(50-37(45)27-17-13-10-14-18-27)32(51-40)22(2)33(40)48-25(5)43/h9-18,21-22,28-35H,19-20H2,1-8H3/t21-,22-,28+,29+,30+,31-,32+,33-,34+,35-,39+,40+/m0/s1
Standard InChIKey DVZGCBZRQQTURR-PQWLBLBTSA-N
SMILES CC1CC23C(C1OC(=O)C4=CC=CC=C4)C5C(O5)(C(CC(C(C(C(O2)C(C3OC(=O)C)C)OC(=O)C6=CC=CC=C6)(C)C)OC(=O)C)OC(=O)C)C
Last Modified Aug 20 2021
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